4-Amino-2,8-bis(trifluoromethyl)-quinoline

• IUPAC Name: 2,8-bis(trifluoromethyl)quinolin-4-amine
• InChI: InChI=1S/C11H6F6N2/c12-10(13,14)6-3-1-2-5-7(18)4-8(11(15,16)17)19-9(5)6/h1-4H,(H2,18,19)
• InChI Key: JIVITABMOYYSAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)C(F)(F)F)N=C(C=C2N)C(F)(F)F
• Molecular Formula: C11H6F6N2
• DSSTOX Substance ID: DTXSID50588909
• Molecular Weight: 280.17 g/mol
• CAS RN: 917561-99-0

Description

The compound 4-Amino-2,8-bis(trifluoromethyl)-quinoline is a quinoline derivative that is of interest due to its potential applications in various fields, including medicinal chemistry and materials science. Quinoline derivatives are known for their diverse biological activities and their role in the synthesis of natural products or drugs . The presence of amino and trifluoromethyl groups in the molecule suggests potential for interaction with biological systems and for the development of novel compounds with unique properties.

Synthesis Analysis

The synthesis of 4-amino-2-(trifluoromethyl)quinolines can be achieved through an intramolecular Friedel–Crafts reaction of 2-(1-(arylamino)-2,2,2-trifluoroethylidene)malononitrile derivatives, which provides a variety of these compounds in good to excellent yields . Another synthetic approach involves palladium-catalyzed cascade reactions of isocyanides with N-(ortho-iodo)aryl enamines under mild conditions, yielding the target heterocycles in generally good to excellent yield . These methods demonstrate the versatility and efficiency of current synthetic strategies for constructing the quinoline scaffold with trifluoromethyl groups.

Molecular Structure Analysis

The molecular structure of quinoline derivatives can be complex, with the potential for various substituents to influence the overall properties of the molecule. For instance, the structure of 6-amino-2-(4-fluorophenyl)-4-(trifluoromethyl)quinoline is stabilized by intramolecular hydrogen bonds, C–H···F interactions, π···π interactions, and C–F···F–C interactions . These interactions can significantly affect the molecule's stability, reactivity, and potential for forming complexes with other molecules.

Chemical Reactions Analysis

Quinoline derivatives can participate in a range of chemical reactions, which can be utilized to further modify the structure and properties of the compound. For example, 2-amino substituted 6,7-dimethoxy-4-trifluoromethyl-quinolines can be synthesized from 2-oxo derivatives and further linked to biomolecules and biopolymers, indicating the potential for bioconjugation and the development of fluorescent probes .

Physical and Chemical Properties Analysis

The physical and chemical properties of 4-amino-2,8-bis(trifluoromethyl)-quinoline derivatives are influenced by their molecular structure. For instance, the fluorescent properties of certain derivatives can be exploited for sensing applications, as demonstrated by the development of magnetic nanostructures for the highly sensitive detection of zinc ions in aqueous solutions . Additionally, the electronic and optical properties, as well as the drug-likeness parameters of these compounds, can be predicted using computational methods such as DFT calculations, which can provide insights into their potential applications in drug discovery .

Scientific Research Applications

Antimicrobial and Antituberculosis Activity

• Synthesis and Antimycobacterial Activities : A study synthesized derivatives of 4-amino substituted 2,8-bis(trifluoromethyl)quinoline and evaluated them for their antimycobacterial activity against Mycobacterium tuberculosis. The compounds showed promising in vitro activity, comparable to first-line antituberculosis drugs (Mital, Negi, & Ramachandran, 2006).

• New Quinoline Derivatives Against Bacterial Strains : Another study involved the synthesis of new quinoline derivatives, which were tested for antibacterial and antituberculosis properties. Many of the synthesized compounds demonstrated effective antibacterial and antituberculosis activities (Eswaran, Adhikari, Chowdhury, Pal, & Thomas, 2010).

Antimalarial Applications

• Mefloquine Derivatives for Plasmodium falciparum : A study synthesized novel mefloquine derivatives using 2,8-bis(trifluoromethyl)quinoline. These compounds were evaluated for their activity against the chloroquine-sensitive strain of Plasmodium falciparum, showing significant antimalarial activity (Hamann, de Kock, Smith, van Otterlo, & Blackie, 2014).

• Diamino Alkanes and Antimalarial Activity : Another study synthesized N,N-bis(trifluoromethylquinolin-4-yl) and N,N-bis[2,8-bis(trifluoromethyl)quinolin-4-yl] diamino alkane derivatives. These compounds exhibited in vitro antimalarial activity, particularly against chloroquine-resistant strains of Plasmodium falciparum (Kgokong, Matsabisa, Smithand, & Breytenbach, 2008).

Synthesis and Structural Applications

• Synthesis via Friedel–Crafts Reaction : A study reported on the synthesis of 4-amino-2-(trifluoromethyl)quinolines through an intramolecular Friedel–Crafts reaction, offering a simple protocol to produce a variety of these compounds (Rahmani & Darehkordi, 2018).

• Crystal Structures of Isomeric Quinolines : Research focused on determining the crystal structures of isomeric 4-[3-(dichlorophenyl)-hexahydro[1,3]oxazolo[3,4-a]pyridin-1-yl]-2,8-bis(trifluoromethyl)quinolines. The study provides insights into the structural and molecular interactions of these compounds (de Souza, Gonçalves, Wardell, & Wardell, 2015).